Cas no 2091216-33-8 (1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol)

• Product Name: 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol
• CAS No: 2091216-33-8
• MF: C₉H₁₀F₃N₃O
• MW: 233.190412044525
• CID: 4772028
• Update Time: 2025-10-31

1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol
• 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol

• Inchi： 1S/C9H10F3N3O/c10-9(11,12)8(16)4-15(5-8)7-6(13)2-1-3-14-7/h1-3,16H,4-5,13H2
• InChI Key： VBJRJBGODQELTP-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C2C(=CC=CN=2)N)C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 0.7
• Topological Polar Surface Area: 62.4

Additional information on 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol

Introduction to 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol (CAS No. 2091216-33-8)

1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2091216-33-8, represents a novel structural motif that combines the functionalities of an azetidinone ring with a trifluoromethyl group and an aminopyridine moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The aminopyridine component is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry. Pyridine derivatives are frequently incorporated into drug molecules due to their ability to interact with biological targets such as enzymes and receptors. Specifically, the presence of an amine group at the 3-position of the pyridine ring enhances the compound's potential for hydrogen bonding, which is critical for binding affinity and specificity. This feature makes 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol a compelling scaffold for designing molecules with enhanced pharmacological activity.

The trifluoromethyl group appended to the azetidinone ring further contributes to the compound's chemical profile. Trifluoromethyl groups are widely employed in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and electronic properties of drug candidates. In this context, the trifluoromethyl substituent may enhance the compound's binding affinity by influencing both hydrophobic interactions and electronic distribution at the binding site. Additionally, it can increase metabolic resistance, potentially prolonging the half-life of any derivative that incorporates this moiety.

The azetidinone ring itself is a cyclic amide derivative that has been explored in various therapeutic contexts. Its rigid structure can provide valuable constraints for molecular recognition, while its polar characteristics allow for favorable interactions with biological targets. The presence of a hydroxyl group at the 3-position adds another layer of functional diversity, enabling further derivatization through esterification, etherification, or other modifications that could tailor the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol may exhibit promising interactions with enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. The combination of the aminopyridine pharmacophore and the trifluoromethyl group suggests that this compound could disrupt key signaling cascades by inhibiting target enzymes or receptors.

In addition to its potential as an anti-inflammatory agent, this compound has also been investigated for its antimicrobial properties. The structural features of 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol, particularly the presence of both polar and non-polar regions, may enable it to interact with bacterial cell membranes or essential metabolic pathways. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory effects against certain bacterial strains, indicating its utility in combating resistant infections.

The synthesis of 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to build the azetidinone core efficiently. Furthermore, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

The incorporation of fluorine atoms into pharmaceuticals is a well-established strategy to enhance drug efficacy and stability. The trifluoromethyl group in particular has been extensively studied for its ability to improve binding affinity by increasing hydrophobic interactions and reducing electronic repulsion at the binding site. In 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol, this moiety likely contributes to stabilizing interactions with biological targets through these mechanisms.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(3-Aminopyridin-2-yl)-3-(trifluoromethyl)azetidin-3-ol are expected to play a crucial role in drug development pipelines. Their unique structural features offer opportunities for designing molecules with tailored properties that can address unmet medical needs more effectively than traditional drug candidates.

The future prospects for this compound are further brightened by ongoing innovations in synthetic chemistry and biotechnology. Advances in automated synthesis platforms and high-throughput screening techniques will accelerate the discovery of new derivatives with improved pharmacological profiles. Additionally, collaborations between academic researchers and industry scientists are likely to yield novel applications for this scaffold in various therapeutic areas.